![molecular formula C5H13NaO4S B108645 Sodium pentane-1-sulfonate hydrate CAS No. 207605-40-1](/img/structure/B108645.png)
Sodium pentane-1-sulfonate hydrate
Overview
Description
Sodium pentane-1-sulfonate hydrate is a compound that has been studied for its thermodynamic properties in aqueous solutions, particularly in the presence of polymers such as poly(ethylene glycol) (PEG) and poly(vinylpyrrolidone) (PVP). The compound's behavior in these solutions has been characterized by various measurements, including density, sound velocity, viscosity, conductivity, and vapor-liquid equilibria data .
Synthesis Analysis
The synthesis of this compound itself is not detailed in the provided papers. However, related compounds such as sodium hypochlorite pentahydrate and sodium bicyclo[1.1.1]pentanesulfinate have been synthesized for use in organic synthesis and as precursors for further chemical reactions . These syntheses involve the use of commercially available precursors and can be performed without the need for complex purification techniques like column chromatography .
Molecular Structure Analysis
While the molecular structure of this compound is not explicitly analyzed in the provided papers, the structure of related sulfonate compounds has been examined. For instance, the sodium bicyclo[1.1.1]pentanesulfinate has been analyzed by single-crystal X-ray diffraction, which provides insights into the geometry and electronic structure of sulfonate salts .
Chemical Reactions Analysis
Sodium pentane-1-sulfonate can undergo desulfonation reactions when treated with alkalis such as KOH, NaOH, and LiOH. The reaction conditions, such as the basicity and quantity of the alkali, affect the composition of the resulting olefins, with weaker basicity and smaller quantities favoring the production of 1-pentene . Additionally, sodium sulfonates can be prepared by electrophilic destannylation with trimethylsilyl chlorosulfonate, followed by hydrolysis, which is a method applicable to a variety of aromatic and olefinic compounds .
Physical and Chemical Properties Analysis
The physical and chemical properties of sodium pentane-1-sulfonate in aqueous solutions have been extensively studied. The compound exhibits changes in apparent molar volumes and compressibilities upon micellization, which can be derived using a pseudo-phase-transition approach. The critical micelle concentration (CMC) of sodium pentane-1-sulfonate varies with temperature and the presence of polymers like PEG and PVP. Vapor-liquid equilibrium data such as water activity, vapor pressure, osmotic coefficient, activity coefficient, and Gibbs free energies have also been obtained, providing a comprehensive understanding of the compound's behavior in solution .
Scientific Research Applications
Environmental and Health Risk Assessment
Research has focused on the human health risks of perfluorooctane sulfonate (PFOS) through in vivo and in vitro studies, highlighting concerns over hepatotoxicity, neurotoxicity, and other toxic effects. These studies emphasize the importance of assessing the chronic toxicity and molecular mechanisms of such compounds (Zeng et al., 2019).
Treatment Technologies for PFAS Compounds
Innovative technologies for the treatment of perfluorinated compounds like PFOS have been explored, including sonochemistry and bioremediation, suggesting the need for cost-effective and environmentally sustainable methods (Kucharzyk et al., 2017).
Pharmacological Activities of Sulfonate Compounds
Sulfonamide compounds, a class of synthetic bacteriostatic antibiotics that include sulfonate groups, have been reviewed for their significant effects in therapy against various infections and conditions, pointing to the broad potential of sulfonate-based compounds in medical applications (Gulcin & Taslimi, 2018).
Mechanisms of Aromatic Sulfonation
The mechanisms of electrophilic aromatic substitution, including sulfonation and protodesulfonation, have been critically reviewed, presenting a single-stage transition state theory. This suggests the importance of understanding the chemical reactivity and interactions of sulfonate compounds at the molecular level (Kozlov et al., 2017).
Risk Assessment and Management of PFAS
A review of risk evaluations and management practices for perfluorinated compounds, including PFOS, across various countries provides insight into regulatory approaches and the need for effective pollution control measures (Zushi et al., 2012).
Mechanism of Action
Target of Action
Sodium pentane-1-sulfonate hydrate is primarily used as an ion-pairing agent in chromatographic mobile phase .
Mode of Action
As an ion-pairing agent, this compound forms ion pairs with the analyte of interest, thereby modifying the analyte’s solubility and interaction with the stationary phase in HPLC . This interaction helps to improve the separation of compounds in the mobile phase, enhancing the resolution of the chromatographic analysis .
Biochemical Pathways
Its primary role is in the field of analytical chemistry, where it is used to facilitate the separation and analysis of various organic compounds, metabolites, peptides, and proteins in HPLC .
Result of Action
The primary result of this compound’s action is the improved resolution of compounds in HPLC analysis . By forming ion pairs with the analyte, it modifies the analyte’s interaction with the stationary phase, facilitating better separation and clearer results in the chromatogram .
Action Environment
The efficacy and stability of this compound as an ion-pairing agent can be influenced by various environmental factors. These include the pH of the solution, the temperature, and the composition of the mobile phase in HPLC . Proper storage conditions, such as maintaining an inert atmosphere and room temperature, are also important for preserving its stability .
Safety and Hazards
properties
IUPAC Name |
sodium;pentane-1-sulfonate;hydrate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12O3S.Na.H2O/c1-2-3-4-5-9(6,7)8;;/h2-5H2,1H3,(H,6,7,8);;1H2/q;+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPQYXAFKHLSWTI-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCS(=O)(=O)[O-].O.[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13NaO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10635660 | |
Record name | Sodium pentane-1-sulfonate--water (1/1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10635660 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
207605-40-1 | |
Record name | Sodium pentane-1-sulfonate--water (1/1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10635660 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 207605-40-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.